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Compound of Interest

Compound Name: Acridine, 9-(methylthio)-

Cat. No.: B15217161 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Acridine, 9-(methylthio)-. The

following procedures are based on the known hazards of the parent compound, acridine, and

its derivatives, and are intended to ensure the safe handling and disposal of this chemical in a

laboratory setting.

Quantitative Data Summary
Due to the limited availability of specific quantitative data for Acridine, 9-(methylthio)-, the

following table summarizes the properties of the parent compound, Acridine, which should be

considered as a baseline for safety and handling procedures.
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Property Value Citation

Molecular Formula C₁₃H₉N [1]

Molar Mass 179.22 g/mol [1]

Appearance
Colorless to pale yellow

crystalline solid
[1][2]

Melting Point 106-110 °C (223-230 °F) [1]

Boiling Point 346 °C (655 °F) [1]

Solubility in Water 46.5 mg/L [1]

Oral LD50 (Rat) 2000 mg/kg

Hazard Identification and Personal Protective
Equipment (PPE)
Acridine and its derivatives are considered hazardous. They can be harmful if swallowed,

cause skin and eye irritation, and may cause respiratory irritation.[3] Some acridine compounds

are also considered potential carcinogens. Therefore, strict adherence to safety protocols and

the use of appropriate personal protective equipment are mandatory.

Required Personal Protective Equipment:

Eye and Face Protection: Wear chemical safety goggles or a face shield as described by

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[2][4]

Skin Protection:

Gloves: Wear impervious gloves, such as nitrile rubber, with a minimum thickness of 0.11

mm. Always inspect gloves before use.

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[2] A lab

coat is required.
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Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

should be used if exposure limits are exceeded or if irritation or other symptoms are

experienced, especially when handling the powder form where dust may be generated.[2][4]

Experimental Protocols: Handling and Storage
Handling:

Preparation:

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[2][4]

Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Weighing and Transfer:

Handle as a solid to minimize dust generation.

Use a spatula for transfers. Avoid creating dust clouds.

During the Experiment:

Keep the container tightly closed when not in use.[4]

Avoid contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in the work area.

Wash hands thoroughly after handling.[2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][4]

Store away from incompatible materials, such as strong oxidizing agents.[4]

The storage area should be secured and accessible only to authorized personnel.
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Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2][4]

Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek medical attention if irritation persists.

[2][4]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek medical attention.[2][4]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Seek medical attention.[2]

Spill Response:

Evacuate the area.

Wear appropriate PPE as described above.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

into a suitable, closed container for disposal.[4]

Clean the spill area with soap and water.

For large spills, contact your institution's environmental health and safety department.

Disposal Plan
All waste containing Acridine, 9-(methylthio)- must be treated as hazardous waste.

Waste Collection:

Collect all waste material, including contaminated PPE, in a designated, properly labeled,

and sealed hazardous waste container.
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Do not mix with other waste streams.

Disposal:

Dispose of the waste through a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal.

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling of Acridine compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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